Cas no 58511-20-9 (2-{(4-methylphenyl)methylsulfanyl}acetic Acid)

• Product Name: 2-{(4-methylphenyl)methylsulfanyl}acetic Acid
• CAS No: 58511-20-9
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 381858
• PubChem ID: 776738
• Update Time: 2025-04-19

2-{(4-methylphenyl)methylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[(4-methylphenyl)methyl]thio]-
• (4-METHYLBENZYL)THIO]ACETIC ACID
• (4-Methyl-benzylmercapto)-essigsaeure
• (4-METHYLBENZYL)THIO]ACETICACID
• [(4-methylbenzyl)sulfanyl]acetic acid
• MFCD02755455
• VS-00630
• ChemDiv2_003197
• CS-0221635
• [(4-methylbenzyl)thio]acetic acid
• Z19691181
• EN300-09652
• 2-[(4-methylphenyl)methylsulfanyl]acetic acid
• AB01330196-02
• 58511-20-9
• 2-{[(4-methylphenyl)methyl]sulfanyl}acetic acid
• HMS1378B07
• AKOS000264356
• SCHEMBL8332405
• NCGC00336978-01
• 2-{(4-methylphenyl)methylsulfanyl}acetic Acid

• MDL： MFCD02755455
• Inchi： 1S/C10H12O2S/c1-8-2-4-9(5-3-8)6-13-7-10(11)12/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key： UOIMPBCYXTWNOF-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 196.05586
• Monoisotopic Mass: 195.047975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• XLogP3: 2.5

Experimental Properties

• Density: 1.199
• Boiling Point: 340.4°Cat760mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.584
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes